N-(tert-butyl)-4-((3-(2-fluorophenyl)propanamido)methyl)piperidine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(tert-butyl)-4-((3-(2-fluorophenyl)propanamido)methyl)piperidine-1-carboxamide, also known as TAK-659, is a small molecule inhibitor that targets the spleen tyrosine kinase (SYK) pathway. SYK is a non-receptor tyrosine kinase that plays a critical role in various immune cell signaling pathways. Inhibition of SYK has shown promise in treating various autoimmune diseases and cancers.
Scientific Research Applications
Synthesis and Evaluation of Ligands for D2-like Receptors
The chemical compound N-(tert-butyl)-4-[(3-(2-fluorophenyl)propanamido)methyl]piperidine-1-carboxamide is structurally related to arylcycloalkylamines, such as phenyl piperidines and piperazines, which are recognized for their pharmacophoric groups in several antipsychotic agents. Research indicates that arylalkyl substituents can significantly improve the potency and selectivity of the binding affinity at D2-like receptors. Studies exploring two key pharmacophoric groups, 4'-fluorobutyrophenones and 3-methyl-7-azaindoles, highlight the composite structure's role in selectivity and potency at these receptors, suggesting potential applications in developing novel antipsychotic medications (Sikazwe et al., 2009).
Chemical Synthesis and Industrial Applications
The synthesis of complex molecules like N-(tert-butyl)-4-[(3-(2-fluorophenyl)propanamido)methyl]piperidine-1-carboxamide demonstrates the versatility of tert-butanesulfinamide in the stereoselective synthesis of amines and their derivatives. This compound is a part of broader research focused on developing methods for constructing structurally diverse piperidines, pyrrolidines, azetidines, and their fused derivatives. Such molecules are crucial in the synthesis of natural products and compounds with therapeutic applications, showcasing the importance of innovative synthetic routes in drug development and the chemical industry (Philip et al., 2020).
properties
IUPAC Name |
N-tert-butyl-4-[[3-(2-fluorophenyl)propanoylamino]methyl]piperidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H30FN3O2/c1-20(2,3)23-19(26)24-12-10-15(11-13-24)14-22-18(25)9-8-16-6-4-5-7-17(16)21/h4-7,15H,8-14H2,1-3H3,(H,22,25)(H,23,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RRKYJWRZQXOGLA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NC(=O)N1CCC(CC1)CNC(=O)CCC2=CC=CC=C2F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H30FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.